Cas no 2167718-13-8 (3,3-difluorotricyclo[3.2.1.0^{2,4}]octane-6-carboxylic acid)

• Product Name: 3,3-difluorotricyclo[3.2.1.0^{2,4}]octane-6-carboxylic acid
• CAS No: 2167718-13-8
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 5222917
• Update Time: 2023-08-25

3,3-difluorotricyclo[3.2.1.0^{2,4}]octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorotricyclo[3.2.1.0,2,4]octane-6-carboxylic acid
• Z2756342047
• 3,3-Difluorotricyclo[3.2.1.02,4]octane-6-carboxylic acid
• 3,3-difluorotricyclo[3.2.1.0^{2,4}]octane-6-carboxylic acid

• Inchi： 1S/C9H10F2O2/c10-9(11)6-3-1-4(7(6)9)5(2-3)8(12)13/h3-7H,1-2H2,(H,12,13)
• InChI Key： VDEMSZXZCKQRCF-UHFFFAOYSA-N
• SMILES： FC1(C2C3CC(C(=O)O)C(C3)C21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 289
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3